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An In-depth Technical Guide to the Emollient Properties of Butyl undec-10-enoate in Cosmetic

Science

Abstract
This technical guide provides a comprehensive analysis of Butyl undec-10-enoate, a

multifunctional ester with significant applications in the cosmetics and personal care industries.

This document delves into the physicochemical properties, synthesis, and mechanism of action

of Butyl undec-10-enoate as a skin emollient. Furthermore, it outlines detailed experimental

protocols for the evaluation of its sensory and biophysical attributes, supported by illustrative

data. Formulation considerations, including compatibility and stability, are discussed to guide

researchers and formulation scientists in leveraging the unique benefits of this ingredient. The

guide culminates with a review of its toxicological and safety profile, affirming its suitability for

use in a wide array of cosmetic products.

Introduction to Butyl undec-10-enoate: A
Multifunctional Emollient
Butyl undec-10-enoate (CAS No. 109-42-2) is the butyl ester of undecylenic acid, a

monounsaturated fatty acid.[1] In the realm of cosmetic science, it is valued for its emollient

and skin-conditioning properties.[2] Its unique molecular structure, characterized by a terminal

double bond and a medium-length carbon chain, imparts a desirable sensory profile and

functional benefits to skincare and haircare formulations. Beyond its primary role as an
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emollient, Butyl undec-10-enoate and its parent molecule, undecylenic acid, are recognized

for their antimicrobial characteristics, offering a secondary benefit in preserving product

integrity and supporting skin health.[3][4] This guide will explore the technical merits of Butyl
undec-10-enoate, providing a scientific foundation for its application in advanced cosmetic

formulations.

Physicochemical Characterization
A thorough understanding of the physicochemical properties of Butyl undec-10-enoate is

fundamental to its effective incorporation into cosmetic formulations. These properties influence

its sensory characteristics, stability, and compatibility with other ingredients.

Property Value Source

Chemical Name Butyl undec-10-enoate [1]

CAS Number 109-42-2 [1]

Molecular Formula C15H28O2 [2]

Molecular Weight 240.38 g/mol [2]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Odor Very faint, slightly fruity, waxy [5]

Boiling Point 251 - 253 °C [2]

Density ~0.871 g/cm³ [2]

Refractive Index (n20/D) 1.439 - 1.443 [2]

Solubility
Soluble in ethanol; insoluble in

water
[6]

Synthesis of Butyl undec-10-enoate
The industrial synthesis of Butyl undec-10-enoate is typically achieved through the Fischer-

Speier esterification of undecylenic acid with butanol, in the presence of an acid catalyst. The

terminal double bond of undecylenic acid remains intact under these conditions, preserving the
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unique functionality of the molecule. Recent advancements have also explored ultrasound-

assisted synthesis to improve reaction times and yields.[7]

Reactants
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Synthesis Workflow of Butyl undec-10-enoate

Experimental Protocol: Laboratory-Scale Synthesis
This protocol outlines a standard laboratory procedure for the synthesis of Butyl undec-10-
enoate via Fischer-Speier esterification.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark

apparatus connected to a condenser, add undecylenic acid (1 molar equivalent) and n-

butanol (1.5 molar equivalents).

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (0.01-0.05 molar equivalents), to the reaction mixture.

Reaction Execution: Heat the mixture to reflux. The water formed during the reaction will be

azeotropically removed and collected in the Dean-Stark trap. Monitor the progress of the

reaction by tracking the amount of water collected.
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Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture

to room temperature.

Neutralization and Washing: Dilute the mixture with an organic solvent (e.g., diethyl ether)

and wash sequentially with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to remove the solvent and excess butanol.

Purification: The crude ester can be further purified by vacuum distillation to yield high-purity

Butyl undec-10-enoate.

Emollient Properties and Mechanism of Action
The emollient properties of Butyl undec-10-enoate are a direct consequence of its molecular

structure. As a fatty acid ester, it is a lipophilic substance that forms a thin, non-occlusive film

on the skin's surface. This film helps to reduce transepidermal water loss (TEWL) and imparts

a soft, smooth feel to the skin.[8]

The mechanism of action involves the integration of the ester into the lipid matrix of the stratum

corneum. The flexible carbon chain of the undecylenate moiety and the butyl group can

intercalate between the corneocytes, plasticizing the skin's surface and enhancing its

suppleness. The presence of the terminal double bond in the undecylenate chain introduces a

"kink" in the molecule, which can disrupt the highly ordered structure of some lipids,

contributing to a lighter, less greasy skin feel compared to saturated esters of similar molecular

weight.

Furthermore, undecylenic acid and its esters are known to possess antimicrobial properties.[4]

This can be a beneficial secondary attribute in cosmetic formulations, potentially helping to

maintain the skin's natural microflora balance.
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Mechanism of Emollient Action

Performance Evaluation of Butyl undec-10-enoate
To quantify the emollient properties of Butyl undec-10-enoate, a combination of sensory panel

evaluations and biophysical measurements is employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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